Cas no 2193061-73-1 (diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate)

• Product Name: diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate
• CAS No: 2193061-73-1
• MF: C₇H₁₅N₂O₃P
• MW: 206.179362535477
• CID: 5810443
• PubChem ID: 165603925
• Update Time: 2025-06-07

diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate
• diethyl [(3-methyl-3H-diazirin-3-yl)methyl]phosphonate
• EN300-1693327
• 2193061-73-1

• Inchi： 1S/C7H15N2O3P/c1-4-11-13(10,12-5-2)6-7(3)8-9-7/h4-6H2,1-3H3
• InChI Key： SHRPJJLBGAGYBB-UHFFFAOYSA-N
• SMILES： P(CC1(C)N=N1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 206.08202934g/mol
• Monoisotopic Mass: 206.08202934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate

Introduction to Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate (CAS No: 2193061-73-1)

Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number 2193061-73-1, features a unique structural motif consisting of a diazirine moiety linked to a phosphonate group. The diazirine component serves as a versatile photoactivatable handle, making this compound particularly valuable for applications in protein labeling and photocrosslinking studies. The phosphonate group, on the other hand, contributes to the compound's stability and reactivity, enabling its use in various synthetic and biochemical pathways.

The utility of Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate stems from its ability to form covalent bonds with biological targets upon exposure to ultraviolet (UV) light. This property is harnessed in techniques such as photoaffinity labeling, where the compound is used to probe the binding sites of proteins or other biomolecules. The methylphosphonate group enhances the compound's solubility and compatibility with biological systems, facilitating its use in in vitro and in vivo experiments. Recent advancements in photopharmacology have highlighted the potential of diazirine-based compounds in drug development, where they can be employed to modulate protein-protein interactions or to tag therapeutic agents for tracking purposes.

In recent years, researchers have explored the applications of Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate in studying enzyme mechanisms and protein dynamics. For instance, studies have demonstrated its effectiveness in mapping transient interactions between enzymes and substrates by covalently trapping the enzyme-substrate complex at specific residues. The ability to selectively label particular amino acid residues allows for high-resolution structural analysis using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. This has been particularly useful in understanding the catalytic mechanisms of enzymes involved in metabolic pathways or signal transduction processes.

The compound's structural features also make it a valuable tool for developing novel bioconjugates. By incorporating the diazirine group into a phosphonate backbone, researchers can design molecules that exhibit both photoactivatable and pharmacophoric properties. Such bioconjugates have been explored for their potential in targeted drug delivery systems, where the diazirine moiety can be used to selectively bind to disease-specific biomarkers upon UV irradiation. This approach has shown promise in preclinical studies for conditions such as cancer, where precise targeting of malignant cells is crucial.

From a synthetic chemistry perspective, Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate represents an important intermediate in the preparation of more complex phosphorus-containing compounds. The phosphonate group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For example, it can be used to synthesize derivatives with enhanced solubility or improved bioavailability, which are critical factors in pharmaceutical development. The methyl substituent on the diazirine ring also offers flexibility in modifying the electronic and steric environment of the photoactivatable site, enabling fine-tuning of reaction outcomes.

The growing interest in photoreactive compounds like Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate has spurred innovation in synthetic methodologies and application strategies. Researchers are continuously refining protocols for its use in biochemical assays, improving both efficiency and precision. Advances in UV irradiation technology have also contributed to expanding its utility, allowing for more controlled and localized photoactivation within complex biological systems. These developments are expected to drive further exploration of this compound's potential in fields ranging from basic research to drug discovery.

In conclusion, Diethyl (3-methyl-3H-diazirin-3-yl)methylphosphonate (CAS No: 2193061-73-1) is a multifaceted compound with significant implications for chemical biology and pharmaceutical science. Its unique combination of photoactivatable and pharmacophoric properties makes it an indispensable tool for studying biological processes at the molecular level. As research continues to uncover new applications and refine synthetic approaches, this compound is poised to play an increasingly important role in advancing our understanding of life sciences and developing innovative therapeutic strategies.